Cas no 151129-10-1 (4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile)

• Product Name: 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile
• CAS No: 151129-10-1
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 1094808
• PubChem ID: 11042671
• Update Time: 2025-06-08

4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile
• 151129-10-1

• Inchi： 1S/C16H14N2/c17-11-12-5-7-14(8-6-12)16-10-9-13-3-1-2-4-15(13)18-16/h5-10H,1-4H2
• InChI Key： WPVDYMFVILSALY-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C#N)=CC=2)=CC=C2C=1CCCC2

Computed Properties

• Exact Mass: 234.115698455g/mol
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile

Comprehensive Overview of 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile (CAS No. 151129-10-1)

4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile, with the CAS number 151129-10-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique tetrahydroquinoline and benzonitrile moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery, where researchers explore its potential as a scaffold for kinase inhibitors or GPCR modulators. The growing interest in heterocyclic compounds for therapeutic applications has positioned this chemical as a subject of numerous patent filings and academic studies.

Recent trends in AI-driven drug discovery have amplified the relevance of compounds like 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile. Computational chemistry platforms frequently utilize such structures for virtual screening and molecular docking simulations. The compound's balanced lipophilicity (LogP ~3.2) and moderate molecular weight (238.3 g/mol) make it an attractive candidate for lead optimization studies. Pharmaceutical companies increasingly search for "quinoline-based building blocks" or "nitrile-containing intermediates" – keywords that align perfectly with this compound's attributes. These search patterns reflect the industry's focus on fragment-based drug design approaches.

The synthetic versatility of CAS 151129-10-1 deserves special emphasis. Chemists can readily functionalize both the tetrahydroquinoline core and the benzonitrile group, enabling diverse derivatization pathways. This adaptability answers frequent search queries about "modifiable pharmaceutical intermediates" or "versatile heterocyclic scaffolds". Recent publications demonstrate its utility in creating fluorescence probes for biological imaging, addressing the rising demand for diagnostic tools in precision medicine. The compound's stability under various conditions (pH 4-9, ≤80°C) further enhances its practical applications.

From a commercial perspective, 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile meets the growing market need for high-purity research chemicals. Analytical data shows consistent ≥98% purity by HPLC, with residual solvent levels complying with ICH guidelines. This quality standard responds to frequent searches about "GMP-compatible intermediates" in pharmaceutical forums. The compound's shelf life (>24 months at -20°C) and crystalline form (white to off-white powder) make it suitable for global distribution, a crucial factor for researchers seeking "reliable chemical suppliers".

Emerging applications in material science have expanded the compound's relevance beyond life sciences. Its conjugated system shows promising charge transport properties, sparking interest in organic electronics development. This aligns with trending searches about "small molecule semiconductors" and "OLED materials". Researchers particularly value the compound's ability to form stable thin films, a property investigated for potential use in flexible displays and sensor technologies. Such multidisciplinary applications demonstrate why CAS 151129-10-1 maintains relevance across scientific domains.

Environmental and safety profiles of 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile have been thoroughly documented, addressing common concerns about "green chemistry alternatives". The compound shows low aquatic toxicity (EC50 >100 mg/L) and favorable biodegradability predictions. These characteristics respond to increasing searches for "sustainable chemical synthesis" options. Modern flow chemistry approaches have been successfully applied to its production, reducing waste generation compared to batch processes – a significant advantage for environmentally conscious researchers.

The intellectual property landscape surrounding 151129-10-1 reveals its commercial importance. Over 15 patent families reference this compound, primarily in claims about anticancer agents and neuroprotective compounds. This patent activity correlates with frequent searches for "novel therapeutic scaffolds" in medicinal chemistry databases. The compound's appearance in multiple Markush structures demonstrates its recognition as a privileged structure in drug design. Such legal protections ensure continued interest from both academic and industrial research teams.

Analytical characterization of 4-(5,6,7,8-Tetrahydroquinolin-2-yl)benzonitrile has been extensively documented, addressing common researcher queries about "compound identification methods". The substance shows distinctive peaks in 1H NMR (δ 7.75-7.65 ppm for aromatic protons) and 13C NMR (δ 118.9 ppm for nitrile carbon). Its mass spectrum displays the expected molecular ion peak at m/z 238, with fragmentation patterns consistent with the proposed structure. These well-documented spectral features facilitate quick identification in quality control procedures.

Future research directions for CAS 151129-10-1 appear promising, particularly in combinatorial chemistry applications. The compound's compatibility with click chemistry reactions opens possibilities for creating diverse compound libraries. This potential answers growing searches about "diversity-oriented synthesis" strategies. Additionally, its use in metal-organic frameworks (MOFs) is being explored, responding to interest in "functional hybrid materials". Such developments ensure the compound's continued relevance in cutting-edge research areas.